Cas no 854750-90-6 (1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 854750-90-6
• MF: C₁₀H₁₄ClN₃O₄S
• MW: 307.753859996796
• CID: 867112
• PubChem ID: 18613634
• Update Time: 2025-05-22

1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-NITRO-BENZENESULFONYL)-PYRROLIDIN-3-YLAMINE HYDROCHLORIDE
• 3-amino-N-(2-nitrobenzenesulfonyl)pyrrolidine hydrochloride
• 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• 1-((2-Nitrophenyl)sulfonyl)pyrrolidin-3-aminehydrochloride
• 1-((2-Nitrophenyl)sulfonyl)pyrrolidin-3-amine hydrochloride
• 854750-90-6
• SB36744
• 1-(2-Nitrobenzene-1-sulfonyl)pyrrolidin-3-amine--hydrogen chloride (1/1)
• (R)-1-(2-Nitro-benzenesulfonyl)-pyrrolidin-3-ylamine hydrochloride
• C10H14ClN3O4S
• SB31477
• 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine hydrochloride
• DTXSID40695757
• SB39052
• SCHEMBL5528459
• 1187932-20-2
• AKOS024262033
• DB-300467

• Inchi： 1S/C10H13N3O4S.ClH/c11-8-5-6-12(7-8)18(16,17)10-4-2-1-3-9(10)13(14)15;/h1-4,8H,5-7,11H2;1H
• InChI Key： ZOQJKGYGOBNQMG-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 307.0393548g/mol
• Monoisotopic Mass: 307.0393548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine

1-(2-Nitrobenzenesulfonyl)pyrrolidin-3-amine: A Comprehensive Overview

1-(2-Nitrobenzenesulfonyl)pyrrolidin-3-amine is a compound with the CAS number 854750-90-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and incorporates a sulfonyl group attached to a nitro-substituted benzene ring. The structure of this molecule is intriguing due to the combination of a saturated amine ring with an aromatic sulfonamide group, making it a versatile compound for various applications.

The synthesis of 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine involves several key steps, including the preparation of the sulfonyl chloride intermediate and subsequent nucleophilic substitution with pyrrolidine. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the reaction conditions, further enhancing the scalability of this process.

One of the most promising applications of 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine lies in its potential as a precursor for bioactive molecules. The sulfonyl group is known to enhance bioavailability and stability in biological systems, while the nitro group can serve as a handle for further functionalization. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various enzymes, including kinases and proteases, making them valuable leads in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine has shown potential in materials science. The unique combination of polar and non-polar groups in its structure enables it to act as a versatile building block for constructing supramolecular assemblies and functional polymers. For instance, researchers have utilized this compound as a linker in the synthesis of metal-organic frameworks (MOFs), where it contributes to both structural integrity and functional properties such as gas adsorption and catalytic activity.

The physical properties of 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine are also worth noting. It has a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its spectroscopic data, including UV-vis absorption and fluorescence emission, have been characterized using advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

From an environmental perspective, the degradation pathways of 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine have been studied under various conditions, including photolysis, hydrolysis, and microbial degradation. Research indicates that this compound undergoes rapid degradation under UV light, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. Furthermore, its biodegradation products have been identified as non-toxic compounds, which aligns with current sustainability goals in chemical manufacturing.

In conclusion, 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic research and industrial applications is expected to grow further.